Cas no 2021361-65-7 (tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate
• CAS No: 2021361-65-7
• MF: C₁₅H₂₈INO₄
• MW: 413.291597366333
• CID: 5916090
• PubChem ID: 165486062
• Update Time: 2025-05-26

tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate
• tert-butyl 3-iodo-4-[(1-methoxy-3-methylbutan-2-yl)oxy]pyrrolidine-1-carboxylate
• 2021361-65-7
• EN300-1136598

• Inchi： 1S/C15H28INO4/c1-10(2)13(9-19-6)20-12-8-17(7-11(12)16)14(18)21-15(3,4)5/h10-13H,7-9H2,1-6H3
• InChI Key： ZJVVVIUHTNHUPF-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OC(COC)C(C)C

Computed Properties

• Exact Mass: 413.10631g/mol
• Monoisotopic Mass: 413.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate (CAS No. 2021361-65-7)

Tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate (CAS No. 2021361-65-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of an iodo substituent, along with the oxypyrrolidine core and the tert-butyl ester group, contributes to its distinct chemical properties and potential biological activities.

The tert-butyl moiety in the compound's name is a bulky alkyl group that often serves to enhance the metabolic stability of pharmaceutical intermediates. This feature is particularly valuable in drug development, where stability under physiological conditions is a critical factor. The 3-iodo group introduces a reactive site that can be utilized in cross-coupling reactions, which are fundamental in constructing more complex molecular architectures. These reactions are widely employed in the synthesis of biologically active molecules, including novel therapeutic agents.

The oxypyrrolidine ring system is another key feature of this compound. Oxypyrrolidines are heterocyclic structures that have been extensively studied for their potential pharmacological properties. They exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The specific substitution pattern in this compound, particularly the 1-methoxy-3-methylbutan-2-yl side chain, further modulates its biological profile. This side chain not only influences the compound's solubility and bioavailability but also contributes to its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel oxypyrrolidine derivatives as potential therapeutic agents. These compounds have shown promise in preclinical studies for their ability to modulate various signaling pathways involved in disease progression. For instance, studies have demonstrated that certain oxypyrrolidine derivatives can inhibit kinases and other enzymes that play a role in cancer cell proliferation and survival. The tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate is being explored as a precursor for synthesizing such derivatives, with the hope of identifying new drugs that can effectively target these pathways.

The iodo substituent on the pyrrolidine ring provides a versatile handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions are among the most powerful tools in organic synthesis, allowing for the introduction of diverse functional groups at specific positions within a molecule. By leveraging these reactions, researchers can generate libraries of oxypyrrolidine derivatives with tailored biological activities. This approach is particularly useful in high-throughput screening programs aimed at identifying lead compounds for drug development.

The tert-butyl ester group in this compound also offers opportunities for further chemical manipulation. Ester functionalities can be hydrolyzed to carboxylic acids or converted into other polar groups, such as amides or alcohols, depending on the desired application. These transformations are often employed to improve the pharmacokinetic properties of drug candidates or to enhance their binding affinity to biological targets.

The synthesis of tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as flow chemistry and automated purification methods, has significantly improved the efficiency of these processes. These advancements have made it possible to produce complex organic molecules on a larger scale, which is essential for both research and industrial applications.

In conclusion, Tert-butyl 3-iodo-4-(1-methoxy-3-methylbutan-2-yl)oxypyrrolidine-1-carboxylate (CAS No. 2021361-65-7) is a versatile and multifunctional compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.